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Compound of Interest

Compound Name: m-PEG12-DSPE

Cat. No.: B8027856 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical component of laboratory safety and

operational excellence. This guide provides essential information and procedural steps for the

proper disposal of m-PEG12-DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-

[methoxy(polyethylene glycol)-12]), a frequently utilized reagent in drug delivery systems.

Core Safety and Handling Principles
Before proceeding with disposal, it is imperative to handle m-PEG12-DSPE with appropriate

personal protective equipment (PPE). This includes, but is not limited to, safety goggles with

side shields, chemical-resistant gloves, and a lab coat.[1] Operations should be conducted in a

well-ventilated area or under a chemical fume hood to minimize inhalation exposure.[1][2]

Quantitative Data Summary
While specific quantitative data for m-PEG12-DSPE's immediate environmental impact is not

extensively detailed in publicly available safety data sheets, the constituent parts—DSPE (a

lipid) and PEG (a polymer)—are generally considered to have low toxicity. However, proper

disposal is still necessary to avoid environmental contamination.
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Property Value/Information Source

Chemical Name

1,2-distearoyl-sn-glycero-3-

phosphoethanolamine-N-

[methoxy(polyethylene

glycol)-12]

N/A

Molecular Formula C67H132NO21P [3]

Appearance
Typically a white to off-white

solid
General Knowledge

Storage Temperature -20°C [3]

Primary Hazards

Not classified as hazardous

under normal use conditions.

May cause mild skin or eye

irritation upon contact.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the disposal of m-PEG12-DSPE.

This procedure is based on general best practices for laboratory chemical waste.

1. Waste Identification and Segregation:

Unused or waste m-PEG12-DSPE should be classified as chemical waste.
Do not mix with general laboratory trash or pour down the drain.
Segregate solid waste (e.g., powder, contaminated consumables) from liquid waste (e.g.,
solutions containing m-PEG12-DSPE).

2. Containment:

Collect solid waste in a clearly labeled, sealed container suitable for chemical waste.
For liquid waste, use a compatible, leak-proof container. Ensure the container is
appropriately labeled with the chemical name and any associated hazards.

3. Consultation of Safety Data Sheet (SDS):
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Always refer to the manufacturer-specific Safety Data Sheet (SDS) for detailed disposal
instructions. The SDS provides the most accurate and comprehensive information regarding
the specific formulation of the chemical.

4. Adherence to Institutional and Local Regulations:

Follow your institution's established protocols for chemical waste disposal.
Ensure compliance with all local, state, and federal environmental regulations. These
regulations will dictate the final disposal method (e.g., incineration, landfill).

5. Arranging for Professional Disposal:

Chemical waste must be disposed of through a licensed and certified hazardous waste
disposal company.
Contact your institution's Environmental Health and Safety (EHS) office to coordinate pickup
and disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of m-
PEG12-DSPE.
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Start: m-PEG12-DSPE Waste Generated

Consult Product-Specific Safety Data Sheet (SDS)

Is the waste contaminated with other hazardous materials?

Segregate Waste (Solid vs. Liquid)

No

Follow Protocol for Mixed Hazardous Waste

Yes

Label Waste Container Clearly

Store in a Designated, Secure Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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